2-bromoanilines
2-Bromoanilines are aromatic compounds containing a bromine atom substituted at the para position of aniline. These chemicals are widely used in pharmaceuticals, dyes, and pesticides due to their reactive nature and ability to participate in various synthetic reactions. The para-substitution provides excellent reactivity for further functionalization, making them versatile building blocks in organic synthesis. In pharmaceutical research, 2-bromoanilines can serve as key intermediates in the development of new drugs targeting specific biological pathways. Their application in dye synthesis is also significant, where their color properties and stability are crucial for creating vibrant and durable dyes. Additionally, in pesticide formulation, these compounds contribute to the creation of effective insecticides by virtue of their broad-spectrum activity against various pests. Due to their potential health and environmental impacts, it is essential to handle 2-bromoanilines with care during synthesis and application.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
2-Bromo-6-chloroaniline | 59772-49-5 | C6H5BrClN |
![]() |
3-Bromobenzene-1,2-diamine | 1575-36-6 | C6H7BrN2 |
![]() |
2-Bromo-4,5-difluoroaniline | 64695-79-0 | C6H4BrF2N |
![]() |
2-Bromo-6-fluoroaniline | 65896-11-9 | C6H5BrFN |
![]() |
2-Bromo-6-chloro-4-fluoroaniline | 201849-14-1 | C6H4NFClBr |
![]() |
2,3,4,5-Tetrabromoaniline | 24339-58-0 | C6H3BR4N |
![]() |
2,6-Dibromo-3-fluoro-phenylamine | 1691609-18-3 | C6H4Br2FN |
![]() |
2,6-Dibromo-4-chloroaniline | 874-17-9 | C6H4Br2ClN |
![]() |
1,2-Benzenediamine, 3,6-dibromo-4-fluoro- | 1347736-83-7 | C6H5N2FBr2 |
![]() |
6-Bromo-3-chloro-2-fluoroaniline | 1515343-57-3 | C6H4BrClFN |
Related Literature
-
Hui Zhao Food Funct., 2022,13, 7000-7019
-
Yaohua Mai,Guowei Yang J. Mater. Chem. A, 2021,9, 25062-25072
-
Ying Zhou,Haowen Qiao,Fang Xu,Wen Zhao,Jibo Wang,Longjun Gu,Pu Chen Lab Chip, 2023,23, 3002-3015
-
4. Generative machine learning algorithm for lattice structures with superior mechanical properties†Sangryun Lee,Zhizhou Zhang,Grace X. Gu Mater. Horiz., 2022,9, 952-960
-
5. Organic
-
Joanna Knapczyk-Korczak,Urszula Stachewicz Nanoscale, 2021,13, 16034-16051
-
Daniel G. Congrave,Bluebell H. Drummond,Qinying Gu,Stephanie Montanaro,Weixuan Zeng,Campbell S. B. Matthews,Simon Dowland,Iain A. Wright,Clare P. Grey,Richard H. Friend J. Mater. Chem. C, 2022,10, 4831-4836
-
Eli Zamir Integr. Biol., 2012,4, 805-812
-
Catherine J. Smith,Rick L. Danheiser,Jefferson W. Tester Org. Biomol. Chem., 2005,3, 3767-3781
-
Mariano Bonifacio,Sergio Gabriel Suárez,Tabatha Pamela Rodríguez Cabello,Andrés Sepúlveda Peñaloza,Jorge Carlos Trincavelli J. Anal. At. Spectrom., 2023,38, 2703-2709
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5